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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chloropentanoyl chloride, a key

intermediate in organic synthesis. This document outlines its chemical and physical properties,

safety and handling protocols, and its role in synthetic applications, particularly in the

development of pharmacologically active compounds.

Core Properties and Data
4-Chloropentanoyl chloride, with the CAS number 63480-12-6, is a reactive acyl chloride that

serves as a versatile building block in various chemical syntheses.[1] Its utility is primarily

derived from the two reactive centers: the acyl chloride and the alkyl chloride moieties.

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value Source

Molecular Weight 155.02 g/mol [2][3][4][5]

Molecular Formula C₅H₈Cl₂O [1][2][3][4][5]

CAS Number 63480-12-6 [1][2][5]

Appearance
Colorless to pale yellow/pale

pink liquid
[1]

Density 1.180 ± 0.06 g/cm³ (Predicted) [6]

Boiling Point 186.7 ± 13.0 °C (Predicted) [6]

InChI Key
HCBIDLRKPXILPU-

UHFFFAOYSA-N
[1][3][6]

Canonical SMILES CC(CCC(=O)Cl)Cl [2][3][6]

Synthetic Applications
4-Chloropentanoyl chloride is a valuable intermediate in the synthesis of more complex

molecules. Notably, it has been utilized in the preparation of:

Tachykinin Antagonists: These compounds are of interest for their potential therapeutic

applications.[7]

Aminobenzo[a]quinolizines: These structures are investigated as long-lasting dipeptidyl

peptidase IV (DPP-IV) inhibitors, which are relevant in the management of type 2 diabetes.

[7]

The reactivity of the acyl chloride group makes it a potent electrophile, readily undergoing

acylation reactions with a variety of nucleophiles such as amines, alcohols, and carbanions to

form amides, esters, and ketones, respectively.[1]

Experimental Protocol: Amide Formation
The following is a representative experimental protocol for the acylation of an amine with 4-
chloropentanoyl chloride. This procedure should be performed by trained personnel in a
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controlled laboratory setting.

Objective: To synthesize an N-substituted 4-chloropentanamide.

Materials:

4-Chloropentanoyl chloride

Primary or secondary amine

Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether)

Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Stirring apparatus

Inert atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the

amine and the tertiary amine base in the anhydrous aprotic solvent.

Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the

exothermic reaction.

Addition of Acyl Chloride: Slowly add a solution of 4-chloropentanoyl chloride in the same

anhydrous solvent to the stirred amine solution. The addition should be dropwise to maintain

the temperature below 5 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for a specified time (typically 1-4 hours, monitorable by TLC or LC-MS).

Work-up:
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Quench the reaction by the slow addition of water or a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers and wash sequentially with dilute acid (e.g., 1M HCl) to

remove excess amine and base, followed by brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Purification: Filter off the drying agent and concentrate the organic solvent under reduced

pressure. The crude product can then be purified by techniques such as column

chromatography or recrystallization to yield the desired N-substituted 4-chloropentanamide.

Safety and Handling
4-Chloropentanoyl chloride is a hazardous substance and requires strict safety precautions.

Hazards:

Corrosive: Causes severe skin burns and eye damage.[3]

Harmful if Swallowed: Toxic upon ingestion.[3]

Respiratory Irritant: May cause irritation to the respiratory system.

Reactivity: Reacts vigorously with water, liberating toxic hydrogen chloride gas.[1]

Handling Precautions:

Always handle in a well-ventilated chemical fume hood.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8]

Keep away from moisture and incompatible materials such as strong bases, alcohols, and

metals.[8]
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Store in a cool, dry, and well-ventilated area in a tightly sealed container.[8]

Visualized Workflows and Relationships
To further clarify the experimental and logical processes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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